2-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 2-(4-fluoro-3-methylphenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C15H13FO3/c1-9-7-10(3-6-14(9)16)12-5-4-11(19-2)8-13(12)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: WWTVWXYXYLMQRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=C(C=C(C=C2)OC)C(=O)O)F
• Molecular Formula: C15H13FO3
• DSSTOX Substance ID: DTXSID70681188
• Molecular Weight: 260.26 g/mol
• CAS RN: 1183892-79-6

Description

2-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95% (abbreviated as 2FMB) is a synthetic compound of the phenylbenzoic acid family. It is a yellow-orange crystalline solid with a molecular weight of 246.25 and a melting point of 115-117°C. 2FMB is used in scientific research and lab experiments due to its unique structure and properties. It has been studied for its potential applications in pharmaceuticals, agrochemicals, and as a bioactive compound.

Scientific Research Applications

2-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95% has been studied for its potential applications in pharmaceuticals, agrochemicals, and as a bioactive compound. In pharmaceuticals, 2-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95% has been studied for its potential use as a drug delivery system. In agrochemicals, 2-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95% has been studied for its potential use as a pesticide and herbicide. In addition, 2-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95% has been studied as a bioactive compound due to its ability to bind to proteins and other molecules.

Mechanism of Action

2-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95% is believed to act as an agonist at the G-protein-coupled receptor (GPCR). It binds to the GPCR, which activates a signal transduction pathway that leads to the release of intracellular messengers, such as cyclic adenosine monophosphate (cAMP) and calcium ions (Ca2+). These messengers then activate downstream signaling pathways, which can lead to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects
2-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95% has been studied for its potential biochemical and physiological effects. It has been shown to modulate the activity of enzymes, such as phosphodiesterase and protein kinase C. It has also been shown to modulate the activity of ion channels, such as potassium and sodium channels. In addition, 2-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95% has been shown to have anti-inflammatory, anti-oxidant, and anti-proliferative effects.

Advantages and Limitations for Lab Experiments

2-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95% has several advantages for use in lab experiments. It is relatively stable, non-toxic, and has a low melting point. In addition, it is relatively easy to synthesize and is readily available. However, it is important to note that 2-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95% is a synthetic compound and should be handled with caution. It is also important to note that 2-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95% can be toxic in high concentrations and should be used in accordance with safety protocols.

Future Directions

The potential applications of 2-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95% are still being explored. Future research could focus on the development of new synthesis methods, the development of new pharmaceuticals and agrochemicals, and the development of new bioactive compounds. Additionally, further research could be conducted to explore the potential biochemical and physiological effects of 2-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95% and to study its potential toxicity in high concentrations. Finally, 2-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95% could be studied for its potential applications in other areas, such as cosmetics, food additives, and medical devices.

Synthesis Methods

2-(4-Fluoro-3-methylphenyl)-5-methoxybenzoic acid, 95% can be synthesized by various methods, including the Friedel-Crafts alkylation reaction, the Williamson ether synthesis, and the Grignard reaction. In the Friedel-Crafts alkylation reaction, 4-fluoro-3-methylphenol is alkylated with 5-methoxybenzoyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride. In the Williamson ether synthesis, 4-fluoro-3-methylphenol is reacted with 5-methoxybenzoyl chloride in the presence of a base, such as sodium or potassium hydroxide. In the Grignard reaction, 4-fluoro-3-methylphenol is reacted with 5-methoxybenzoyl chloride in the presence of a Grignard reagent, such as magnesium or zinc.